Cas no 1247800-54-9 (1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane)

• Product Name: 1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane
• CAS No: 1247800-54-9
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 4916385
• PubChem ID: 61312239
• Update Time: 2025-07-31

1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane
• 1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane

• Inchi： 1S/C10H18N4/c1-13-10(3-5-12-13)9-14-7-2-4-11-6-8-14/h3,5,11H,2,4,6-9H2,1H3
• InChI Key： KPOQQAIATOMLAZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=NN2C)CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: -0.2
• Topological Polar Surface Area: 33.1